Tetraphenylstibonium
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Overview
Description
Tetraphenylstibonium is a polyatomic cation consisting of four phenyl groups attached to stibonium. It derives from a hydride of a stibonium.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Novel Antimony Complexes : Tetraphenylstibonium salts were used to synthesize novel antimony complexes with cyclic and linear structures, contributing to the understanding of molecular architectures in coordination chemistry (Sharutin et al., 2004).
Mixed-Ligand Complex Synthesis : this compound salts played a crucial role in the synthesis of mixed-ligand complexes, expanding the scope of inorganic synthesis and crystallography (Sharutin et al., 2004).
Catalysis and Organic Synthesis
Palladium-Catalyzed Reactions : In organic synthesis, this compound compounds have been utilized in palladium-catalyzed reactions, showcasing their importance in facilitating complex chemical transformations (Kamiya et al., 2006).
Cycloaddition Reactions : These compounds have also been instrumental in cycloaddition reactions, which are pivotal in the synthesis of various organic compounds and intermediates (Fujiwara et al., 2009).
Biomedical Applications
- Antimicrobial and Antitumor Activities : this compound(V) carboxylates were investigated for their in vitro antimicrobial and antitumor activities, highlighting the potential biomedical applications of these compounds (Singhal et al., 2008).
Sensing and Detection
- Fluoride Ion Sensing in Water : Tetraarylstibonium cations have been synthesized and used as sensors for detecting fluoride ions in water, demonstrating their utility in environmental monitoring and analytical chemistry (Hirai et al., 2016).
Properties
CAS No. |
15912-81-9 |
---|---|
Molecular Formula |
C24H20Sb+ |
Molecular Weight |
430.2 g/mol |
IUPAC Name |
tetraphenylstibanium |
InChI |
InChI=1S/4C6H5.Sb/c4*1-2-4-6-5-3-1;/h4*1-5H;/q;;;;+1 |
InChI Key |
SZOUUWBVOLRGQM-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)[Sb+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
C1=CC=C(C=C1)[Sb+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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